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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475 Get Quote

An in-depth guide to the crystal structure of anhydrous trisodium orthoborate, Na₃BO₃,

designed for researchers, scientists, and professionals in drug development. This document

provides a comprehensive overview of its crystallographic properties, synthesis, and

characterization.

Core Properties of Anhydrous Trisodium
Orthoborate
Anhydrous trisodium orthoborate (Na₃BO₃) is a sodium salt of orthoboric acid.[1] The

compound consists of three sodium cations (Na⁺) and an orthoborate trianion ([BO₃]³⁻).[2] The

systematic IUPAC name for this compound is trisodium orthoborate, and its molecular

formula is Na₃BO₃.[2] The molar mass of the anhydrous form is 127.78 g/mol .[1] The

orthoborate anion ([BO₃]³⁻) exhibits a trigonal planar geometry, which arises from the sp²

hybridization of the central boron atom. This configuration results in three equivalent boron-

oxygen bonds arranged in a single plane.[2]

Crystallographic Data
The crystal structure of anhydrous trisodium orthoborate has been determined to be

monoclinic. The crystallographic data is summarized in the table below.
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Property Value

Crystal System Monoclinic

Space Group P2₁/c

Lattice Parameters
a = 7.567 Å, b = 5.730 Å, c = 9.689 Å, β =

56.436°

Unit Cell Volume 350.00579 Å³

Density 2.42489 g/cm³

Data sourced from the Materials Project.[3][4]

Experimental Protocols
Synthesis of Anhydrous Trisodium Orthoborate
A common method for the synthesis of anhydrous trisodium orthoborate involves a solid-

state reaction. The process is as follows:

Reactant Preparation: A mixture of sodium carbonate (Na₂CO₃) and either sodium

metaborate (NaBO₂) or boric oxide (B₂O₃) is prepared.

Heating: The mixture is heated to a temperature range of 600 to 850 °C.

Reaction: During heating, the reactants form trisodium orthoborate, releasing carbon

dioxide as a byproduct. The chemical equation for the reaction with sodium metaborate is:

NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂[1]

Purification: Obtaining the compound in a pure form from the melt can be challenging.[1]

Crystallographic Analysis
The crystal structure of the synthesized anhydrous trisodium orthoborate is typically

determined using single-crystal X-ray diffraction.

Crystal Selection: A suitable single crystal of Na₃BO₃ is mounted on a goniometer head.
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Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the

diffraction pattern is collected as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is used to solve and refine

the crystal structure, yielding the lattice parameters, space group, and atomic coordinates.

Visualized Experimental Workflow
The following diagram illustrates the workflow for the synthesis and characterization of

anhydrous trisodium orthoborate.
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Workflow for Synthesis and Characterization of Anhydrous Trisodium Orthoborate
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Synthesis and Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Trisodium_orthoborate
https://www.benchchem.com/product/b1143754
http://www.catalysthub.net/materials.php?id=1827218
http://www.catalysthub.net/materials.php?id=1827218
https://legacy.materialsproject.org/materials/mp-30975/
https://www.benchchem.com/product/b083475#crystal-structure-of-anhydrous-trisodium-orthoborate
https://www.benchchem.com/product/b083475#crystal-structure-of-anhydrous-trisodium-orthoborate
https://www.benchchem.com/product/b083475#crystal-structure-of-anhydrous-trisodium-orthoborate
https://www.benchchem.com/product/b083475#crystal-structure-of-anhydrous-trisodium-orthoborate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

